Cas no 68937-54-2 (Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated)

• Product Name: Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated
• CAS No: 68937-54-2
• MF: C₁₁H₂₈O₄Si₂
• MW: 280.508625984192
• MDL: MFCD00240065
• CID: 501867
• PubChem ID: 121233191
• Update Time: 2025-04-19

Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated Chemical and Physical Properties

Names and Identifiers

• Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated
• POLY(DIMETHYLSILOXANE-B-ETHYLENE OXIDE), METHYL TERMINATED
• Ethoxylated 3-hydroxypropyl methyl dimethyl siloxanes and silicones
• Ethylene oxide-dimethylsiloxane-ethylene oxide block polymer
• Silsurf D 208
• Silsurf D 212CG
• Silwet FZ 2171
• Silwet L 7608
• Tegopren 5842
• X 22-6551
• CARBINOL (HYDROXYL) TERMINATED POLYDIMETHYLSILOXANE, 400-450 cSt
• (CARBINOL FUNCTIONAL)METHYLSILOXANE – DIMETHYLSILOXANE COPOLYMER, 125-150 cSt
• (35% HYDROXYETHYLENEOXYPROPYLMETHYLSILOXANE)-(DIMETHYLSILOXANE) COPOLYMER, 550-650 cSt
• Methoxy-[3-(2-methoxyethoxy)propyl]-methyl-trimethylsilyloxysilane
• VCJBWISEYMNWKQ-UHFFFAOYSA-N
• 4-methoxy-2,2,4-trimethyl-3,8,11-trioxa-2,4-disiladodecane
• 68937-54-2
• (35%HYDROXYETHYLENEOXYPROPYLMETHYLSILOXANE)-(DIMETHYLSILOXANE)COPOLYMER

• MDL： MFCD00240065
• Inchi： 1S/C11H28O4Si2/c1-12-9-10-14-8-7-11-17(6,13-2)15-16(3,4)5/h7-11H2,1-6H3
• InChI Key： VCJBWISEYMNWKQ-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCOCCOC)(OC)O[Si](C)(C)C

Computed Properties

• Exact Mass: 280.15261244g/mol
• Monoisotopic Mass: 280.15261244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.035 g/mL at 25 °C
• Melting Point: −14 °C
• Boiling Point: >250°C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.455

Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• TSCA：Yes